Cas no 223138-33-8 (N-(3-Amino-2-methylphenyl)benzamide)

• Product Name: N-(3-Amino-2-methylphenyl)benzamide
• CAS No: 223138-33-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1070155
• PubChem ID: 10561217
• Update Time: 2025-10-31

N-(3-Amino-2-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)benzamide
• BENZAMIDE,N-(3-AMINO-2-METHYLPHENYL)-
• CS-0250228
• EN300-50168
• YIA13833
• AKOS000133133
• 223138-33-8
• BBL023170
• Z239122362
• VS-07342
• G22426
• MFCD09049777
• N-(3-amino-2-methyl-phenyl)benzamide
• STL069515

• MDL： MFCD09049777
• Inchi： 1S/C14H14N2O/c1-10-12(15)8-5-9-13(10)16-14(17)11-6-3-2-4-7-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： UPBIVMVNDOALIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC=C(C=1C)N

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

N-(3-Amino-2-methylphenyl)benzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Amino-2-methylphenyl)benzamide

N-(3-Amino-2-methylphenyl)benzamide: A Comprehensive Overview

The compound N-(3-Amino-2-methylphenyl)benzamide (CAS No. 223138-33-8) is a fascinating organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising properties. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

N-(3-Amino-2-methylphenyl)benzamide is an aromatic amine derivative with a benzamide functional group attached to a substituted phenyl ring. The presence of the amino group (-NH₂) and the methyl group (-CH₃) on the phenyl ring introduces unique electronic and steric effects, making this compound highly reactive under specific conditions. Its molecular formula is C₁₃H₁₅N₃O, and it has a molar mass of 241.29 g/mol. The compound exists as a crystalline solid at room temperature and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the importance of N-(3-Amino-2-methylphenyl)benzamide in drug discovery and development. Researchers have explored its role as a potential lead compound for designing bioactive molecules targeting various therapeutic areas. For instance, its ability to act as a ligand for metal ions has been exploited in designing metalloenzyme inhibitors, which are crucial in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of N-(3-Amino-2-methylphenyl)benzamide involves a multi-step process that typically starts with the preparation of the substituted aniline derivative. The amino group on the phenyl ring is then subjected to acylation using benzoyl chloride in the presence of a base such as pyridine or triethylamine. This reaction yields the desired benzamide product, which can be purified via recrystallization or chromatographic techniques.

One of the most intriguing aspects of N-(3-Amino-2-methylphenyl)benzamide is its ability to participate in various types of chemical reactions due to its functional groups. For example, the amino group can undergo nucleophilic substitution or condensation reactions, while the benzamide group can participate in hydrogen bonding interactions. These properties make it an ideal candidate for use in supramolecular chemistry and self-assembling systems.

In terms of applications, N-(3-Amino-2-methylphenyl)benzamide has found utility in materials science as well. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of N-(3-Amino-2-methylphenyl)benzamide with high accuracy. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-donating abilities due to the resonance effects of the amino group. This insight has been instrumental in designing new synthetic routes for related compounds with enhanced bioactivity.

Moreover, N-(3-Amino-2-methylphenyl)benzamide has been employed as a building block in medicinal chemistry for constructing bioisosteres—molecules that mimic the biological activity of natural compounds but differ structurally. This approach has opened new avenues for developing drugs with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, N-(3-Amino-2-methylphenyl)benzamide (CAS No. 223138-33-8) is a versatile compound with immense potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing modern chemistry.